Cas no 63636-02-2 (3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde)
63636-02-2 structure
Product Name:3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
CAS No:63636-02-2
MF:C9H10O4
MW:182.173303127289
CID:2791290
PubChem ID:21414110
Update Time:2025-04-21
3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 63636-02-2
- 3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
- SCHEMBL11766326
- DTXSID50613402
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- Inchi: 1S/C9H10O4/c10-3-4-13-9-2-1-7(6-11)5-8(9)12/h1-2,5-6,10,12H,3-4H2
- InChI Key: KSNWEZLTWACZPT-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(C=O)=CC=1O
Computed Properties
- Exact Mass: 182.05790880Da
- Monoisotopic Mass: 182.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.8Ų
3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
63636-02-2 (3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde) Related Products
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